Cas no 2567498-95-5 (1-(dimethylphosphoryl)methylpyrrolidin-3-amine)

• Product Name: 1-(dimethylphosphoryl)methylpyrrolidin-3-amine
• CAS No: 2567498-95-5
• MF: C₇H₁₇N₂OP
• MW: 176.196442365646
• MDL: MFCD32878773
• CID: 5657884
• PubChem ID: 155820389
• Update Time: 2025-11-06

1-(dimethylphosphoryl)methylpyrrolidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 2567498-95-5
• 1-[(dimethylphosphoryl)methyl]pyrrolidin-3-amine
• EN300-27699126
• 1-(dimethylphosphoryl)methylpyrrolidin-3-amine

• MDL： MFCD32878773
• Inchi： 1S/C7H17N2OP/c1-11(2,10)6-9-4-3-7(8)5-9/h7H,3-6,8H2,1-2H3
• InChI Key： FXTVNZYCCLXFKR-UHFFFAOYSA-N
• SMILES： P(C)(C)(CN1CCC(C1)N)=O

Computed Properties

• Exact Mass: 176.10785017g/mol
• Monoisotopic Mass: 176.10785017g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 46.3Ų

Additional information on 1-(dimethylphosphoryl)methylpyrrolidin-3-amine

Introduction to 1-(dimethylphosphoryl)methylpyrrolidin-3-amine (CAS No. 2567498-95-5)

1-(dimethylphosphoryl)methylpyrrolidin-3-amine, with the CAS number 2567498-95-5, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrolidines, which are cyclic amines with a wide range of biological activities, including anti-inflammatory, analgesic, and neuroprotective properties. The unique structural features of 1-(dimethylphosphoryl)methylpyrrolidin-3-amine make it a promising candidate for various therapeutic applications.

The chemical structure of 1-(dimethylphosphoryl)methylpyrrolidin-3-amine includes a pyrrolidine ring substituted with a dimethylphosphoryl group and a methyl group. The presence of the phosphorus-containing moiety imparts distinct chemical and biological properties to the molecule, enhancing its potential as a drug candidate. Recent studies have focused on elucidating the pharmacological activities and mechanisms of action of this compound, providing valuable insights into its therapeutic potential.

In the realm of medicinal chemistry, 1-(dimethylphosphoryl)methylpyrrolidin-3-amine has been investigated for its ability to modulate various biological pathways. One notable area of research is its potential as an inhibitor of specific enzymes involved in inflammatory processes. For instance, studies have shown that this compound can effectively inhibit the activity of phosphodiesterase (PDE), an enzyme that plays a crucial role in the breakdown of cyclic nucleotides such as cAMP and cGMP. By modulating PDE activity, 1-(dimethylphosphoryl)methylpyrrolidin-3-amine can potentially reduce inflammation and alleviate symptoms associated with inflammatory diseases.

Beyond its anti-inflammatory properties, 1-(dimethylphosphoryl)methylpyrrolidin-3-amine has also been explored for its neuroprotective effects. Preclinical studies have demonstrated that this compound can protect neurons from oxidative stress and apoptosis, making it a promising candidate for the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. The mechanism underlying these neuroprotective effects is thought to involve the activation of specific signaling pathways that promote neuronal survival and function.

The pharmacokinetic properties of 1-(dimethylphosphoryl)methylpyrrolidin-3-amine have also been extensively studied to ensure its suitability as a therapeutic agent. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It is well-absorbed following oral administration and has good bioavailability, which is essential for effective drug delivery. Additionally, the compound shows low toxicity and minimal side effects in preclinical models, further supporting its potential for clinical development.

In terms of clinical applications, 1-(dimethylphosphoryl)methylpyrrolidin-3-amine is currently being evaluated in early-stage clinical trials for various indications. These trials aim to assess the safety, tolerability, and efficacy of the compound in human subjects. Preliminary results have been promising, with no significant adverse events reported thus far. The ongoing clinical trials are expected to provide more comprehensive data on the therapeutic potential of this compound.

The development of new drugs often involves extensive collaboration between academic researchers, pharmaceutical companies, and regulatory agencies. In the case of 1-(dimethylphosphoryl)methylpyrrolidin-3-amine, several research groups have contributed to advancing our understanding of its properties and potential applications. Notably, recent publications have highlighted the compound's ability to modulate specific receptors and signaling pathways involved in pain perception and inflammation. These findings have opened up new avenues for developing more targeted therapies for chronic pain conditions.

In conclusion, 1-(dimethylphosphoryl)methylpyrrolidin-3-amine (CAS No. 2567498-95-5) represents a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical applications, this compound holds significant promise for addressing unmet medical needs in various disease areas.